Cas no 946335-92-8 (N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946335-92-8
• MF: C₂₁H₁₉BrN₄O₂
• MW: 439.305163621902
• CID: 6293440
• PubChem ID: 26842405
• Update Time: 2025-06-20

N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• 946335-92-8
• N-(4-bromophenyl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• N-(4-bromophenyl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• AKOS004957973
• N-(4-bromophenyl)-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide
• F2227-0662

• Inchi： 1S/C21H19BrN4O2/c1-13(2)20-24-25-21(28-20)18-11-14-5-3-4-6-17(14)26(18)12-19(27)23-16-9-7-15(22)8-10-16/h3-11,13H,12H2,1-2H3,(H,23,27)
• InChI Key： PSZSDFYODUHWGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C(C2=NN=C(C(C)C)O2)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 438.06914g/mol
• Monoisotopic Mass: 438.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS No. 946335-92-8)

N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946335-92-8, represents a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromine and indole moieties in its structure suggests potential interactions with biological targets, which are critical for designing novel therapeutic agents.

The structural framework of N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The 4-bromophenyl moiety serves as an excellent handle for further chemical modifications, allowing for the exploration of various derivatives through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce complexity and diversity into molecular libraries.

The core of the molecule is the 1H-indole scaffold, which is well-documented for its role in numerous biologically active compounds. Indole derivatives have been extensively studied for their potential applications in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The integration of the indole ring with an oxadiazole unit enhances the compound's pharmacological profile by introducing additional hydrogen bonding sites and increasing its solubility in both polar and non-polar environments.

The propan-2-yl substituent at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule. This alkyl group can influence the compound's metabolic stability and bioavailability, which are crucial factors in drug development. The presence of such substituents often allows for fine-tuning of pharmacokinetic properties, making it possible to optimize the compound for specific therapeutic applications.

In recent years, there has been a growing interest in developing small molecules that target protein-protein interactions (PPIs), which play a pivotal role in various cellular processes and are often implicated in disease pathogenesis. The unique structural features of N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide make it a potential candidate for inhibiting such interactions. Specifically, the indole and oxadiazole moieties could interact with hydrophobic pockets or aromatic residues on protein surfaces, thereby disrupting PPIs.

The bromine atom at the 4-position of the phenyl ring provides an additional opportunity for modulating biological activity through selective functionalization. For instance, it can be used to introduce fluorine or chlorine atoms via halogen exchange reactions, which are known to enhance binding affinity to biological targets. Such modifications are commonly employed in drug design to improve potency and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies. These techniques can be applied to N-(4-bromophenyl)-2-{2-5-(propan-2-yl)-1,3,4-oxydiazol}-2-yll-lH-indol-l-yI acetamide to identify potential binding sites on target proteins. By leveraging these computational tools, researchers can predict how this compound might interact with biological systems, providing valuable insights into its mechanism of action.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent coupling reactions to attach the indole moiety. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

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